Cas no 872728-81-9 (Dabigatran etexilate mesylate)

• Product Name: Dabigatran etexilate mesylate
• CAS No: 872728-81-9
• MF: C₃₅H₄₅N₇O₈S
• MW: 723.838907003403
• MDL: MFCD17215180
• CID: 820022
• PubChem ID: 135566083
• Update Time: 2025-10-27

Dabigatran etexilate mesylate Chemical and Physical Properties

Names and Identifiers

• Hexyl 2-(4-(((5-((3-ethoxy-3-oxopropyl)(pyridin-2-yl)carbamoyl)-1-methyl-1H-benzo[d]imidazol-2-yl)methyl)amino)benzylidene)hydrazinecarboxylate methanesulfonate
• Dabigatran etexilate mesylate
• N-[[2-[[[4-[[[(Hexyloxy)carbonyl]amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-alanine ethyl ester monomethanesulfonat
• Dabigatran Etexilate
• Dabigatran etexilate (mesylate)
• Dabigatran mesylate
• Pradaxa
• Pradaxa Mesylate
• BIBR 1048MS
• Dabigatran etexilate methanesulfonate
• Prazaxa
• MLS006010034
• KSGXQBZTULBEEQ-UHFFFAOYSA-N
• HMS3655H04
• BCP02864
• CD0134
• SMR004701211
• SW219397-1
• ethyl 3-[(2-{[4-(hexyloxycarbonylamino-imino-methyl)-phenylamino]-methyl}-1-methyl-1H-benzimidazole-5-carbonyl)-pyridin-2-yl-amino]-propionate
• 1-methyl-[n-[4-(n-n-hexyloxycarbonylamidino)phenyl]aminomethyl]benzimidazol-5-yl-carboxylic acid-n-(2-pyridyl)-n-(2-ethoxycarbonylethyl)amid
• β-Alanine, N-[[2-[[[4-[[[(hexyloxy)carbonyl]amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester, monomethanesulfonate (9CI)
• ethyl 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate;methanesulfonic acid
• s5960
• 872728-81-9
• EX-A1966
• CCG-213236
• CS-W004358
• (Z)-ethyl 3-(2-(((4-(N'-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate methanesulfonate

• MDL： MFCD17215180
• Inchi： 1S/C34H41N7O5.CH4O3S/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29;1-5(2,3)4/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44);1H3,(H,2,3,4)
• InChI Key： XETBXHPXHHOLOE-UHFFFAOYSA-N
• SMILES： O=C(NC(C1C=CC(NCC2N(C)C3C(=CC(C(N(CCC(OCC)=O)C4C=CC=CN=4)=O)=CC=3)N=2)=CC=1)=N)OCCCCCC.O=S(C)(O)=O

Computed Properties

• Exact Mass: 723.30503259g/mol
• Monoisotopic Mass: 723.30503259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 1000
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 827.9°C at 760 mmHg
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(69.08 mM;Need ultrasonic)
• Vapor Pressure: No data available

Dabigatran etexilate mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Dabigatran etexilate mesylate

Professional Introduction to Dabigatran etexilate mesylate (CAS No: 872728-81-9)

Dabigatran etexilate mesylate, a compound with the chemical identifier CAS No: 872728-81-9, is a well-known pharmaceutical agent widely recognized for its anticoagulant properties. This medication belongs to the class of direct oral anticoagulants (DOACs), which have revolutionized the management of thromboembolic disorders by offering a more predictable pharmacokinetic profile compared to traditional anticoagulants like warfarin. The use of Dabigatran etexilate mesylate has gained significant traction in clinical practice due to its efficacy and safety profile, as well as its ease of administration, which does not require routine monitoring of blood coagulation parameters.

The pharmacological activity of Dabigatran etexilate mesylate is primarily attributed to its active metabolite, dabigatran, which selectively inhibits factor Xa, a crucial enzyme in the coagulation cascade. By blocking factor Xa, dabigatran effectively prevents the formation of thrombin, thereby reducing the risk of clot formation. This mechanism of action distinguishes it from vitamin K antagonists, which target a broader range of coagulation factors and are associated with a higher risk of bleeding complications. The mesylate salt form of Dabigatran etexilate enhances the solubility and stability of the compound, facilitating its formulation into oral dosage forms that are both palatable and bioavailable.

Recent advancements in the field of pharmacology have further elucidated the benefits and limitations of Dabigatran etexilate mesylate. Studies have demonstrated that this compound exhibits a rapid onset of action and a short half-life, which allows for once-daily dosing regimens. This feature significantly improves patient compliance compared to warfarin, which often requires multiple daily doses and regular INR monitoring. Moreover, clinical trials have shown that Dabigatran etexilate mesylate is associated with a lower incidence of major bleeding events compared to enoxaparin, another anticoagulant commonly used for thromboprophylaxis in atrial fibrillation patients.

The therapeutic applications of Dabigatran etexilate mesylate have been extensively studied in various clinical settings. For instance, it has been shown to be highly effective in preventing stroke and systemic embolism in patients with non-valvular atrial fibrillation. The European Medication Agency (EMA) and the U.S. Food and Drug Administration (FDA) have both approved Dabigatran etexilate mesylate for this indication, highlighting its clinical significance. Additionally, research has explored its potential role in preventing venous thromboembolism (VTE) following surgery, particularly orthopedic procedures such as total hip or total knee replacement. These findings underscore the versatility of Dabigatran etexilate mesylate in managing different thrombotic conditions.

From a chemical perspective, Dabigatran etexilate mesylate is characterized by its molecular formula C24H21N3O5·CH4O3S and molecular weight of 535.63 g/mol. The compound's structure incorporates an indole ring system, which contributes to its binding affinity for factor Xa. The etexilate moiety serves as a prodrug that undergoes hydrolysis in vivo to release dabigatran, the active anticoagulant agent. The mesylate salt form further enhances the compound's pharmacokinetic properties by improving solubility in aqueous environments, which is essential for oral absorption.

The synthesis and purification of Dabigatran etexilate mesylate adhere to stringent regulatory standards to ensure pharmaceutical-grade quality. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing impurities that could affect efficacy or safety. Techniques such as high-performance liquid chromatography (HPLC) are employed for rigorous quality control checks throughout the manufacturing process. These measures ensure that patients receive a product that meets the highest standards of therapeutic integrity.

In recent years, research has also focused on understanding the pharmacogenetic aspects of Dabigatran etexilate mesylate response. Genetic variations in drug-metabolizing enzymes or target proteins can influence how individuals respond to this medication. For example, polymorphisms in genes encoding cytochrome P450 enzymes may affect dabigatran clearance rates, potentially leading to variations in therapeutic efficacy or adverse effects. Identifying these genetic markers could help personalize dosing regimens and improve patient outcomes.

The development of novel drug delivery systems has further expanded the therapeutic possibilities of Dabigatran etexilate mesylate. Formulations such as extended-release tablets have been investigated to provide even more convenient dosing schedules while maintaining consistent drug levels in the bloodstream. These innovations reflect ongoing efforts to enhance patient convenience without compromising therapeutic efficacy.

Future research directions may explore combination therapies involving Dabigatran etexilate mesylate with other antiplatelet agents or novel anticoagulants to achieve synergistic effects or mitigate potential side effects. Additionally, studies are being conducted to evaluate long-term outcomes following discontinuation of therapy with this medication, particularly in patients who require extended anticoagulation periods due to underlying conditions such as mechanical heart valves or recurrent VTE.

In conclusion, Dabigatran etexilate mesylate (CAS No: 872728-81-9) represents a significant advancement in anticoagulant therapy due to its potent inhibition of factor Xa without requiring routine monitoring. Its favorable safety profile, ease of administration, and broad clinical applications make it a cornerstone medication in modern thromboprophylaxis strategies. As research continues to uncover new insights into its pharmacology and potential applications, Dabigatran etexilate mesylate is poised to remain at the forefront of anticoagulant therapy for years to come.